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Compound of Interest

Compound Name: Trichloro(dichlorophenyl)silane

Cat. No.: B1590864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of

dichlorophenyltrichlorosilane (CAS No: 27137-85-5). Due to a notable lack of publicly available

data on the temperature-dependent physical properties of this compound, this document also

outlines detailed experimental protocols for their determination, with special consideration for

the material's hazardous and reactive nature.

Summary of Known Physical Properties
Quantitative data for the physical properties of dichlorophenyltrichlorosilane is sparse in the

available literature. The existing data points are summarized in the table below. It is important

to note that these are single-value measurements and do not describe the behavior of the

substance across a range of temperatures.
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Physical Property Value Conditions Source(s)

Boiling Point 260 °C (500 °F) At 760 mmHg [1][2][3][4]

Specific Gravity 1.562
Temperature not

specified
[1][3]

Density 1.553 g/cm³
Temperature not

specified
[4][5]

Flash Point 141.1 °C (286 °F) Not specified [1][2][3][6]

Vapor Pressure ~1 mmHg At 18 °C [2]

Molecular Weight 280.44 g/mol Not applicable [1][2][3]

Refractive Index 1.5640
Temperature not

specified
[4]

Note: Dichlorophenyltrichlorosilane is a mixture of isomers.[2] Physical properties may vary

slightly between different isomeric compositions.

Reactivity and Handling Considerations
Dichlorophenyltrichlorosilane is a corrosive and moisture-sensitive compound.[1][2][3][5][7] It

reacts vigorously with water, including atmospheric moisture, to produce corrosive hydrogen

chloride gas.[1][2][3][5] This reactivity necessitates the use of specialized handling techniques

and experimental setups to ensure the safety of personnel and the integrity of the

measurements. All experimental work should be conducted in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE), including acid-resistant gloves, safety

goggles, and a lab coat, must be worn.

Experimental Protocols for Determining
Temperature-Dependent Physical Properties
The following sections outline the methodologies for determining the key physical properties of

dichlorophenyltrichlorosilane as a function of temperature.

Density Measurement
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The density of a liquid is its mass per unit volume. For a corrosive and moisture-sensitive liquid

like dichlorophenyltrichlorosilane, a sealed-tube method is recommended.

Methodology:

Sample Preparation: All manipulations of dichlorophenyltrichlorosilane should be performed

under an inert atmosphere (e.g., nitrogen or argon) in a glove box to prevent contact with

moisture.

Apparatus: A pycnometer of a known volume, made of an inert material such as borosilicate

glass, should be used.

Procedure:

The empty pycnometer is first weighed.

The pycnometer is filled with dichlorophenyltrichlorosilane inside the inert atmosphere of a

glove box.

The filled pycnometer is sealed and then weighed again to determine the mass of the

liquid.

The sealed pycnometer is placed in a temperature-controlled bath and allowed to

equilibrate at the desired temperature.

The volume of the pycnometer at that temperature (which should be pre-calibrated) is

used to calculate the density.

This procedure is repeated at various temperatures to obtain a density vs. temperature

profile.

Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow. For corrosive liquids, a rotational

viscometer with corrosion-resistant components is a suitable choice.

Methodology:
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Apparatus: A rotational viscometer with a spindle and sample cup made of or coated with a

corrosion-resistant material (e.g., glass, PFA). The viscometer should be equipped with a

sealed sample chamber to prevent exposure to atmospheric moisture.

Procedure:

The sample cup is filled with dichlorophenyltrichlorosilane under an inert atmosphere.

The spindle is immersed in the liquid, and the sample chamber is sealed.

The sample is brought to the desired temperature using a circulating bath.

The spindle is rotated at a known speed, and the torque required to overcome the viscous

drag of the fluid is measured.

The viscosity is calculated from the torque, the rotational speed, and the geometry of the

spindle.

Measurements are repeated at different temperatures to determine the viscosity-

temperature relationship.

Vapor Pressure Measurement
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature. For low-volatility and reactive compounds, a static

or effusion method is appropriate.

Methodology (Static Method):

Apparatus: A static vapor pressure apparatus consisting of a sample container connected to

a pressure transducer. The entire system must be made of corrosion-resistant materials and

be vacuum-tight.

Procedure:

A small amount of dichlorophenyltrichlorosilane is placed in the sample container under an

inert atmosphere.
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The apparatus is evacuated to remove any air and volatile impurities.

The sample is then heated to the desired temperature in a thermostatically controlled bath.

The system is allowed to reach equilibrium, at which point the pressure measured by the

transducer is the vapor pressure of the substance at that temperature.

This process is repeated for a range of temperatures to obtain the vapor pressure curve.

Boiling Point Confirmation
While a boiling point is reported, it can be experimentally confirmed and its pressure

dependence determined using a distillation or reflux method under controlled conditions.

Methodology (Distillation):

Apparatus: A standard distillation apparatus with ground glass joints, ensuring all

components are dry. The system should be connected to an inert gas line to prevent the

ingress of moisture.

Procedure:

The distillation flask is charged with dichlorophenyltrichlorosilane and a few boiling chips

under an inert atmosphere.

The liquid is heated gently.

The temperature is monitored with a thermometer placed at the vapor outlet to the

condenser.

The boiling point is the temperature at which the vapor and liquid are in equilibrium, and a

steady temperature is observed during distillation.

By connecting the apparatus to a vacuum line, the boiling point at reduced pressures can

also be determined.
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Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of a

physical property of a hazardous and reactive compound like dichlorophenyltrichlorosilane.
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Experimental Workflow for Physical Property Determination of Dichlorophenyltrichlorosilane

Preparation

Experimentation (Inert Atmosphere)

Post-Experiment

Safety Review and PPE Selection

Sample Acquisition and Purity Check

Apparatus Preparation (Cleaning, Drying, Assembly)

Sample Handling in Glove Box

Decontamination and Waste Disposal

Physical Property Measurement at T1

Temperature Change to T2, T3... Data Collection

Repeat for each temperature

Data Analysis and Curve Fitting

Reporting of Results
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Caption: Generalized workflow for determining a physical property of

dichlorophenyltrichlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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